N-[4-[[3-(hydroxymethyl)-9-oxa-2-azaspiro[5.5]undecan-2-yl]methyl]-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-[4-[[3-(hydroxymethyl)-9-oxa-2-azaspiro[5.5]undecan-2-yl]methyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C16H25N3O3S/c1-12(21)17-15-18-13(10-23-15)8-19-11-16(3-2-14(19)9-20)4-6-22-7-5-16/h10,14,20H,2-9,11H2,1H3,(H,17,18,21)
• InChI Key: LOIXPUWJXZOIOD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)CN2CC3(CCC2CO)CCOCC3
• Molecular Formula: C16H25N3O3S
• Molecular Weight: 339.5 g/mol

Description

N-[4-[[3-(hydroxymethyl)-9-oxa-2-azaspiro[55]undecan-2-yl]methyl]-1,3-thiazol-2-yl]acetamide is a synthetic compound of significant interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-[[3-(hydroxymethyl)-9-oxa-2-azaspiro[5.5]undecan-2-yl]methyl]-1,3-thiazol-2-yl]acetamide typically involves multi-step organic synthesis. The process often starts with the preparation of the spirocyclic intermediate, followed by the introduction of the thiazole ring, and finally the incorporation of the acetamide group. Key steps in the synthetic route include:

• Formation of the spirocyclic intermediate: : This involves a cyclization reaction to form the nine-membered oxa-2-azaspiro[5.5]undecane ring.

• Introduction of the thiazole ring: : This step generally involves the condensation of a thiazole precursor with the spirocyclic intermediate.

• Incorporation of the acetamide group: : The final step involves acylation to introduce the acetamide functionality.

Reaction conditions typically include the use of organic solvents like dichloromethane or toluene, along with catalysts such as Lewis acids to facilitate the cyclization and condensation reactions.

Industrial Production Methods

Industrial-scale production of N-[4-[[3-(hydroxymethyl)-9-oxa-2-azaspiro[5.5]undecan-2-yl]methyl]-1,3-thiazol-2-yl]acetamide would require optimization of the synthetic route to ensure cost-effectiveness, scalability, and safety. Techniques such as continuous flow chemistry and the use of automated reactors might be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

N-[4-[[3-(hydroxymethyl)-9-oxa-2-azaspiro[5.5]undecan-2-yl]methyl]-1,3-thiazol-2-yl]acetamide can undergo various chemical reactions, including:

• Oxidation: : This compound can be oxidized at the hydroxymethyl group to form corresponding aldehyde or carboxylic acid derivatives.

• Reduction: : Reduction reactions can target the amide group, potentially leading to the formation of amines.

• Substitution: : The thiazole ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

• Oxidation: : Common reagents include chromium trioxide (CrO3) or potassium permanganate (KMnO4) under acidic conditions.

• Reduction: : Lithium aluminium hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

• Substitution: : Conditions vary depending on the nature of the substituent and the position on the thiazole ring.

Major Products Formed

• Oxidation: Formation of aldehydes or carboxylic acids.

• Reduction: Formation of primary or secondary amines.

• Substitution: Derivatives with different functional groups attached to the thiazole ring.

Scientific Research Applications

N-[4-[[3-(hydroxymethyl)-9-oxa-2-azaspiro[5.5]undecan-2-yl]methyl]-1,3-thiazol-2-yl]acetamide has a wide range of scientific research applications due to its unique structure and reactivity.

Chemistry

• Catalysis: : Used as a catalyst or ligand in various organic reactions.

• Organic Synthesis: : Intermediate for the synthesis of more complex molecules.

Biology

• Biological Probes: : Used in the study of biological processes due to its ability to interact with biomolecules.

Medicine

• Diagnostics: : Used in the development of diagnostic agents for detecting specific biomolecules.

Industry

• Material Science: : Applications in the development of new materials with specific properties.

• Chemical Engineering: : Used in the optimization of chemical processes.

Mechanism of Action

The mechanism by which N-[4-[[3-(hydroxymethyl)-9-oxa-2-azaspiro[5.5]undecan-2-yl]methyl]-1,3-thiazol-2-yl]acetamide exerts its effects depends on the specific application.

Molecular Targets and Pathways

• Enzymatic Inhibition: : May inhibit certain enzymes by binding to their active sites.

• Receptor Interaction: : Can interact with cellular receptors, modulating signaling pathways.

• Chemical Catalysis: : Acts as a catalyst by providing an alternative reaction pathway with lower activation energy.

Comparison with Similar Compounds

N-[4-[[3-(hydroxymethyl)-9-oxa-2-azaspiro[5.5]undecan-2-yl]methyl]-1,3-thiazol-2-yl]acetamide can be compared to other compounds with similar structures or functionalities to highlight its uniqueness.

Similar Compounds

• Spirocyclic Compounds: : Compounds with similar spirocyclic ring structures but different functional groups.

• Thiazole Derivatives: : Compounds with a thiazole ring but different substituents at various positions.

• Acetamide Derivatives: : Compounds with acetamide functionality but different overall structures.

Highlighting Uniqueness

The uniqueness of N-[4-[[3-(hydroxymethyl)-9-oxa-2-azaspiro[5

This compound's versatility and potential in diverse scientific fields make it a topic of significant interest for further research and development.